4-(Pyridin-3-ylmethyl)-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one

• IUPAC Name: 4-(pyridin-3-ylmethyl)-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one
• InChI: InChI=1S/C16H15F3N4O/c17-16(18,19)14-8-13(3-5-21-14)23-7-6-22(11-15(23)24)10-12-2-1-4-20-9-12/h1-5,8-9H,6-7,10-11H2
• InChI Key: NJIQQNXGPPOWAU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1CC2=CN=CC=C2)C3=CC(=NC=C3)C(F)(F)F
• Molecular Formula: C16H15F3N4O
• Molecular Weight: 336.31 g/mol

Description

The compound “4-(Pyridin-3-ylmethyl)-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one” is a complex organic molecule that contains several functional groups including a piperazine ring, a trifluoromethyl group, and two pyridine rings. The presence of these functional groups suggests that this compound could have interesting chemical and physical properties, and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperazine ring and the pyridine rings would likely result in a rigid, planar structure. The trifluoromethyl group could introduce some steric hindrance and electronic effects, which could influence the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The pyridine rings could participate in electrophilic substitution reactions, while the piperazine ring could undergo reactions at the nitrogen atoms. The trifluoromethyl group is generally considered to be inert, but under certain conditions, it could potentially participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine rings could result in aromaticity, which could influence the compound’s chemical stability and reactivity. The trifluoromethyl group could influence the compound’s polarity and hence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would involve interacting with biological targets such as proteins or enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound to avoid exposure.

Future Directions

The future research directions for this compound could involve exploring its potential applications in various fields such as medicinal chemistry or materials science. Further studies could also be conducted to fully understand its physical and chemical properties, and its reactivity.